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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504

Anilofos is an organophosphate herbicide recognized as a neurotoxin, an irritant, and an
environmental hazard, particularly toxic to aquatic life.[1][2] Due to its chemical properties and
potential for harm, adherence to strict disposal protocols is essential to ensure the safety of
laboratory personnel and to prevent environmental contamination. This guide provides
procedural, step-by-step instructions for the safe handling and disposal of Anilofos waste in a
research setting.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that all appropriate personal protective
equipment (PPE) is in use. Proper handling is critical to minimize exposure risks.

Required Personal Protective Equipment (PPE):

Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[3]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3]

Lab Coat/Clothing: Wear a lab coat or fire/flame-resistant and impervious clothing.[3]

Respiratory Protection: If exposure limits are exceeded or symptoms like irritation occur, use
a full-face respirator.

Handling and Storage Precautions:
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Work in a well-ventilated area.
Avoid the formation of dust and aerosols.

Store Anilofos in its original, tightly closed container in a dry, cool, and well-ventilated place.
Some sources recommend storage at 0-6°C.

Store locked up and away from foodstuffs and incompatible materials such as strong
oxidizing agents.

Step-by-Step Disposal Procedures

The disposal of Anilofos and its containers must be carried out in compliance with all
applicable local, state, and federal regulations. Never pour Anilofos waste down the sink or
into any drain, as this can contaminate waterways.

Step 1: Managing Empty Containers

Triple Rinse: Empty containers must be thoroughly rinsed. A standard triple-rinse procedure
is recommended: fill the container one-quarter full with water, securely close the lid, shake,
and then empty the contents (rinsate) into a designated collection vessel for later use or
disposal. Repeat this process two more times.

Manage Rinsate: The rinse water should be collected and used as a diluent for a new
pesticide batch or applied according to the product's intended use. Do not pour rinsate down
any drain or on a site not listed on the product label.

Final Disposal: After triple-rinsing, puncture the container to prevent reuse and dispose of it
in the trash or according to local regulations. Commercial containers may be eligible for
recycling at a designated collection site.

Step 2: Disposing of Unused or Waste Anilofos

o Characterize as Hazardous Waste: All unwanted, expired, or excess Anilofos is considered
acutely hazardous waste.

» Package and Label: Keep the chemical in a suitable, closed, and properly labeled container
for disposal.
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» Contact a Professional Disposal Service: The primary method for disposal is through a
licensed chemical destruction plant or a certified hazardous waste disposal service. These
services may use methods such as controlled incineration with flue gas scrubbing.

e Find a Local Authority: To find a certified disposal service, contact your state's Pesticide or
Environmental Control Agency or the nearest EPA Regional Office for guidance.

Step 3: Accidental Spill Cleanup
o Evacuate and Ventilate: Ensure the area is well-ventilated.

» Contain the Spill: Prevent further leakage and stop the material from entering drains or water
courses. Use an inert, non-combustible absorbent material like sand or earth to contain the
spill.

o Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
into a suitable, sealed container for disposal.

o Decontaminate: Clean the surface thoroughly to remove any residual contamination.

e Dispose: The collected spill waste must be disposed of as hazardous waste through a
licensed facility.

Quantitative Hazard and Environmental Data

The following table summarizes key quantitative data for Anilofos, highlighting its toxicity and
environmental persistence.
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Property Value Reference

Acute Oral Toxicity (LD50, Rat) 472 mg/kg

Acute Dermal Toxicity (LD50,
>2000 mg/kg

Rabbit)
Aquatic Toxicity (LC50, Trout,
2.8 mg/L
96 hr)
Solubility in Water 9.4 mg/L

~38 days (standard soil)5-25
Soil Half-Life days (flooded soil)64-161 days

(in some studies)

Vapor Pressure 2.2 mPa

Experimental Protocols

The available literature does not provide specific experimental protocols for the laboratory-
scale disposal of Anilofos. Research studies have focused on its environmental fate, including
degradation kinetics, soil sorption, and mobility. For instance, studies on the degradation of
Anilofos in various soil types determined its half-life by analyzing soil samples over time using
analytical chemistry techniques. Other research has explored bioremediation, demonstrating
that certain cyanobacteria can mineralize Anilofos, suggesting potential future waste
management strategies.

Anilofos Disposal Workflow

The following diagram outlines the decision-making process for the proper management and
disposal of Anilofos waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1665504?utm_src=pdf-body
https://www.benchchem.com/product/b1665504?utm_src=pdf-body
https://www.benchchem.com/product/b1665504?utm_src=pdf-body
https://www.benchchem.com/product/b1665504?utm_src=pdf-body
https://www.benchchem.com/product/b1665504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Identify Anilofos Waste
(Product, Container, Spill)

Determine Waste Type

Empty Container

Empty Container Path

Step 1: Triple Rinse Container Unused/Expired Product Accidental Spill

Unused ProductvSpiII Waste Path

Step 1: Characterize as Contain with Inert Absorbent
Acutely Hazardous Waste & Collect in Sealed Container

Step 3: Puncture & Dispose/ Step 2: Store Safely in
Recycle Container per Regulations Sealed & Labeled Container

Step 2: Manage Rinsate
(Use as diluent for new batch)

Step 3: Contact Licensed
Hazardous Waste Service

Final Professional Disposal
(e.g., Controlled Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Anilofos waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1665504?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1175.htm
https://static.cymitquimica.com/products/04/pdf/sds-CA10264000.pdf
https://www.chemicalbook.com/msds/anilofos.pdf
https://www.benchchem.com/product/b1665504#anilofos-proper-disposal-procedures
https://www.benchchem.com/product/b1665504#anilofos-proper-disposal-procedures
https://www.benchchem.com/product/b1665504#anilofos-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665504?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

